Cas no 435341-95-0 (5-morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid)

• Product Name: 5-morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid
• CAS No: 435341-95-0
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 928993
• PubChem ID: 672004
• Update Time: 2025-10-12

5-morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid
• 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid hydrochloride
• 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic
• 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid Hcl
• 5-[(Morpholin-4-yl)methyl]-2-phenylfuran-3-carboxylic acid
• DB-071525
• CHEMBL1328317
• DTXSID20963027
• SMR000071735
• 524037-02-3
• DB-051101
• SR-01000539906-1
• TZCXERGABXFMRV-UHFFFAOYSA-N
• 5-(4-morpholinylmethyl)-2-phenyl-3-furoic acid
• 5-(Morpholinomethyl)-2-phenylfuran-3-carboxylic acid
• AKOS000599332
• Oprea1_019625
• HMS2357I06
• 5-morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid, AldrichCPR
• SR-01000539906
• 435341-95-0
• MLS000088371
• 5-(morpholin-4-ylmethyl)-2-phenylfuran-3-carboxylic acid

• MDL： MFCD06801123
• Inchi： 1S/C16H17NO4/c18-16(19)14-10-13(11-17-6-8-20-9-7-17)21-15(14)12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,18,19)
• InChI Key： TZCXERGABXFMRV-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC(C(=O)O)=C(C3C=CC=CC=3)O2)CC1

Computed Properties

• Exact Mass: 287.11600
• Monoisotopic Mass: 287.115758
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: -0.6

Experimental Properties

• Density: 1.263
• Boiling Point: 419.4°C at 760 mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.588
• PSA: 62.91000
• LogP: 2.41490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid

Comprehensive Overview of 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid (CAS No. 435341-95-0)

5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid (CAS No. 435341-95-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the furan carboxylic acid family, characterized by a morpholin-4-ylmethyl substituent and a phenyl group attached to the furan ring. Its molecular formula is C₁₆H₁₇NO₄, and it exhibits a molecular weight of 287.31 g/mol. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating inflammatory and metabolic disorders.

The compound's furan-3-carboxylic acid core is a critical feature, as furan derivatives are known for their diverse biological activities. The incorporation of a morpholine ring enhances its solubility and bioavailability, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its utility in designing inhibitors for enzymes like COX-2 and PDE4, which are targets for anti-inflammatory and neurodegenerative therapies. This aligns with current trends in drug discovery, where heterocyclic compounds are prioritized for their modularity and efficacy.

From a synthetic perspective, 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid can be prepared via multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic substitution. Its purity and stability are critical for reproducibility in research, prompting advancements in analytical techniques such as HPLC and LC-MS for characterization. Environmental and safety considerations are also emphasized, with green chemistry principles being applied to reduce waste during synthesis.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its drug-likeness and ADMET properties. Machine learning models predict favorable interactions with biological targets, reflecting the growing synergy between cheminformatics and experimental validation. Such insights address frequently searched queries like "furan derivatives in drug development" or "morpholine-based bioactive compounds," highlighting its relevance in modern research.

Beyond pharmaceuticals, 435341-95-0 has potential applications in material science, particularly in designing organic semiconductors due to its conjugated system. Its thermal stability and electronic properties are under investigation for use in optoelectronic devices, a hot topic in sustainable technology. This multidisciplinary appeal underscores its versatility and aligns with searches for "functional materials from heterocycles."

To conclude, 5-Morpholin-4-ylmethyl-2-phenyl-furan-3-carboxylic acid represents a convergence of innovation in synthetic chemistry, drug discovery, and materials science. Its structural motifs and adaptable applications make it a compound of enduring interest, resonating with both academic and industrial research priorities. As exploration continues, it is poised to contribute to breakthroughs in precision medicine and green chemistry, addressing global challenges in health and sustainability.